Cas no 875164-21-9 (4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid)
875164-21-9 structure
Product Name:4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid
CAS No:875164-21-9
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD06407630
CID:3081355
PubChem ID:667252
Update Time:2025-04-21
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid
- CS-0241657
- MZTVBDKRHBBHNR-UHFFFAOYSA-N
- BBL007675
- HMS1698H03
- VS-01707
- 4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoicacid
- AKOS000112011
- MLS000083178
- MFCD06407630
- STK239146
- SMR000048632
- CHEMBL1329600
- 4-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-butyric acid
- Z57674495
- 875164-21-9
- EN300-23589
- SCHEMBL562989
- G31352
- HMS2411A16
- 985-279-5
-
- MDL： MFCD06407630
- Inchi： 1S/C12H12N2O3/c15-11(16)8-4-7-10-13-12(14-17-10)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,15,16)
- InChI Key： MZTVBDKRHBBHNR-UHFFFAOYSA-N
- SMILES： O1C(CCCC(=O)O)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 232.08479225g/mol
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76.2Ų
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019064-1g |
4-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-butyric acid |
875164-21-9 | 1g |
5005CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019064-500mg |
4-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-butyric acid |
875164-21-9 | 500mg |
3055CNY | 2021-05-07 | ||
| Chemenu | CM376543-1g |
4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoic acid |
875164-21-9 | 95%+ | 1g |
$*** | 2023-05-29 | |
| TRC | P323063-25mg |
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic Acid |
875164-21-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P323063-50mg |
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic Acid |
875164-21-9 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P323063-250mg |
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic Acid |
875164-21-9 | 250mg |
$ 275.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019064-1g |
4-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-butyric acid |
875164-21-9 | 1g |
5005.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019064-500mg |
4-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-butyric acid |
875164-21-9 | 500mg |
3055.0CNY | 2021-07-13 | ||
| Enamine | EN300-23589-0.05g |
4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoic acid |
875164-21-9 | 95% | 0.05g |
$37.0 | 2023-09-15 | |
| Enamine | EN300-23589-0.1g |
4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoic acid |
875164-21-9 | 95% | 0.1g |
$56.0 | 2023-09-15 |
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
875164-21-9 (4-(3-Phenyl-1,2,4-oxadiazol-5-yl)butanoic acid) Related Products
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